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Compound of Interest

(2-Amino-4-
Compound Name:

methylphenyl)methanol

cat. No.: B1267699

An In-Depth Review for Chemical Researchers and Pharmaceutical Development
Professionals

(2-Amino-4-methylphenyl)methanol, a key organic intermediate, serves as a pivotal building
block in the synthesis of complex molecules, particularly within the pharmaceutical industry.
This guide offers a comprehensive overview of its chemical identity, synthesis, analytical
characterization, and significant applications, providing researchers and drug development
professionals with a thorough understanding of its utility and practical considerations.

Chemical Identity and Nomenclature

While commonly referred to as 2-amino-4-methylbenzyl alcohol, the IUPAC name for this
compound is (2-Amino-4-methylphenyl)methanol.[1][2] For clarity and precision in scientific
communication, it is advisable to use its IUPAC name or its universally recognized CAS
number.
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Identifier Value Source
(2-Amino-4-

IUPAC Name (2]
methylphenyl)methanol

2-amino-4-methylbenzyl

Synonyms alcohol, (2-amino-4-methyl- [2]
phenyl)methanol

CAS Number 81335-87-7 [2]

Molecular Formula CsH11NO [2]

Molecular Weight 137.18 g/mol [2]

PubChem CID 436776 [1112]

Synthesis of (2-Amino-4-methylphenyl)methanol: A
Practical Approach

The most common and efficient synthesis of (2-Amino-4-methylphenyl)methanol involves the
reduction of its corresponding nitro precursor, 4-methyl-2-nitrobenzyl alcohol.[3] This
transformation is a staple in organic synthesis, and various reducing agents can be employed.
A widely used and effective method is catalytic hydrogenation.

Synthetic Pathway Overview

The synthesis is a two-step process starting from 4-methyl-2-nitrobenzaldehyde:

o Reduction of the Aldehyde: The aldehyde group of 4-methyl-2-nitrobenzaldehyde is
selectively reduced to a primary alcohol to yield 4-methyl-2-nitrobenzyl alcohol.

o Reduction of the Nitro Group: The nitro group of 4-methyl-2-nitrobenzyl alcohol is then
reduced to a primary amine to afford the final product, (2-Amino-4-methylphenyl)methanol.
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Step 2: Nitro Reduction
Reagents: Hz, Pd/C, Ethanol (2-Amino-4-methylphenyl)methanol
MEK Inhibitor Precursor

Step 1: Aldehyde Reduction
4-Methyl-2-nitrobenzaldehyde Reagents: NaBHs, Ethanl 4-Methyl-2-nitrobenzyl alcohol

Heterocyclic Core
(e.g., Pyridopyrimidine)

Further Functionalization

Nucleophilic Aromatic Substitution
(2-Amino-4-methylphenyl)methanol or Amidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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